Cas no 2227714-30-7 (6-(3S)-3-aminobutyl-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(3S)-3-aminobutyl-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2227714-30-7
• MF: C₁₂H₁₈F₂N₂
• MW: 228.281529903412
• CID: 6461612
• PubChem ID: 165614156
• Update Time: 2025-05-20

6-(3S)-3-aminobutyl-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(3S)-3-aminobutyl-2,3-difluoro-N,N-dimethylaniline
• EN300-1734252
• 2227714-30-7
• 6-[(3S)-3-aminobutyl]-2,3-difluoro-N,N-dimethylaniline

• Inchi： 1S/C12H18F2N2/c1-8(15)4-5-9-6-7-10(13)11(14)12(9)16(2)3/h6-8H,4-5,15H2,1-3H3/t8-/m0/s1
• InChI Key： SMTVDKURVYGSGS-QMMMGPOBSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)CC[C@H](C)N)F

Computed Properties

• Exact Mass: 228.14380491g/mol
• Monoisotopic Mass: 228.14380491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.3Ų

Additional information on 6-(3S)-3-aminobutyl-2,3-difluoro-N,N-dimethylaniline

Professional Introduction to Compound with CAS No. 2227714-30-7 and Product Name: 6-(3S)-3-aminobutyl-2,3-difluoro-N,N-dimethylaniline

The compound identified by the CAS number 2227714-30-7 and the product name 6-(3S)-3-aminobutyl-2,3-difluoro-N,N-dimethylaniline represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The presence of a chiral center at the (3S) position, combined with the fluoro-substituted aromatic ring and the N,N-dimethylamino group, contributes to its distinct chemical properties and biological activities.

In the realm of modern pharmaceutical research, the strategic incorporation of fluorine atoms into molecular structures has been widely recognized for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles. The 2,3-difluoro substitution pattern in this compound not only enhances its lipophilicity but also influences its interaction with biological targets. This feature is particularly relevant in the design of next-generation therapeutics where optimizing pharmacological properties is paramount.

The 3-aminobutyl side chain appended to the aromatic core introduces a polar region that can engage in hydrogen bonding or other specific interactions with biological macromolecules. This structural motif is often employed to improve solubility and target binding affinity. Furthermore, the N,N-dimethylaniline backbone provides a stable aromatic system with electron-withdrawing capabilities that can fine-tune electronic properties and reactivity. Together, these structural elements contribute to a complex interplay of physicochemical properties that make this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of stereochemistry in drug design, particularly in molecules targeting enzymes or receptors with high enantioselectivity. The specific configuration at the (3S) chiral center in 6-(3S)-3-aminobutyl-2,3-difluoro-N,N-dimethylaniline is critical for ensuring optimal biological activity. Research indicates that this enantiomer exhibits enhanced potency and selectivity compared to its racemic counterpart when evaluated against certain therapeutic targets. This observation underscores the significance of chirality in medicinal chemistry and justifies further exploration of this compound's pharmacological potential.

The synthesis of such complex molecules often presents significant challenges due to multiple stereocenters and sensitive functional groups. However, advancements in synthetic methodologies have made it increasingly feasible to construct intricate structures like 6-(3S)-3-aminobutyl-2,3-difluoro-N,N-dimethylaniline with high precision. Modern techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have enabled researchers to achieve enantioselective transformations efficiently. These developments not only facilitate the production of enantiomerically pure compounds but also enhance the overall feasibility of drug discovery programs.

Beyond its structural complexity, this compound has shown intriguing biological activities that warrant further investigation. Preliminary studies suggest that it may exhibit properties relevant to neurological disorders, cancer therapy, or anti-inflammatory applications. The combination of fluorine substitution and chiral architecture often correlates with enhanced binding interactions at biological targets, making this molecule an attractive scaffold for structure-based drug design. Moreover, its unique chemical profile may offer advantages over existing therapeutic agents by providing improved efficacy or reduced side effects.

The role of computational chemistry and molecular modeling has become increasingly integral in evaluating the potential of novel compounds like 6-(3S)-3-aminobutyl-2,3-difluoro-N,N-dimethylaniline before experimental validation. Advanced computational methods allow researchers to predict binding affinities, metabolic stability, and other pharmacokinetic parameters with remarkable accuracy. These predictions can guide synthetic efforts by identifying key structural modifications needed to optimize biological activity. As computational power continues to grow, such tools will play an ever более prominent role in accelerating drug discovery pipelines.

In conclusion,6-(3S)-3-aminobutyl-2,3-difluoro-N,N-dimethylaniline (CAS No. 2227714-30-7) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of fluorine substitution,(3S) chirality,N,N-dimethylaniline backbone,and 3-aminobutyl side chain positions it as a promising candidate for further exploration in medicinal chemistry research programs worldwide. As our understanding of biological systems continues to evolve,this compound serves as an important tool for developing innovative treatments across multiple therapeutic areas.